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Compound of Interest

tert-Butyl (3-bromopyridin-2-
Compound Name:
yl)carbamate

Cat. No.: B177641

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
tert-butyl (3-bromopyridin-2-yl)carbamate, a key intermediate in organic synthesis and drug
discovery. Due to the limited availability of experimentally determined data in peer-reviewed
literature, this guide combines reported values with established protocols for the experimental
determination of key physical characteristics.

Core Physical Properties

tert-Butyl (3-bromopyridin-2-yl)carbamate is a solid, off-white to beige powder at room
temperature. Its structure, featuring a bulky tert-butoxycarbonyl (Boc) protecting group on a
brominated pyridine ring, makes it a valuable building block in the synthesis of more complex
molecules.

Below is a summary of the available quantitative data for this compound.
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Property Value Source

CAS Number 149489-04-3 Commercial Suppliers
Molecular Formula C10H13BrNz20:2 Calculated

Molecular Weight 273.13 g/mol Calculated

White to off-white or beige ) )
Appearance . Commercial Suppliers
solid/powder

Melting Point 81-82 °C Commercial Supplier
Boiling Point 298.9 £ 25.0 °C (Predicted) Commercial Supplier
Density 1.453 + 0.06 g/cm3 (Predicted) = Commercial Supplier

Spectroscopic and Chromatographic Data

While specific spectra for tert-butyl (3-bromopyridin-2-yl)carbamate are not readily available
in the public domain, commercial suppliers indicate that data such as *H NMR, 3C NMR,
HPLC, and LC-MS are typically generated for batch-specific quality control. Researchers are
advised to request this information directly from the supplier. The expected spectral
characteristics can be inferred from the structure and data for analogous compounds.

Experimental Protocols

The following sections provide detailed, generalized methodologies for the experimental
determination of key physical properties of tert-butyl (3-bromopyridin-2-yl)carbamate. These
protocols are based on standard laboratory practices for compounds of this nature.

Synthesis and Purification of tert-Butyl (3-bromopyridin-
2-yl)carbamate

The synthesis of tert-butyl (3-bromopyridin-2-yl)carbamate typically involves the protection
of the amino group of 2-amino-3-bromopyridine with di-tert-butyl dicarbonate (Boc20).

Materials:

e 2-amino-3-bromopyridine
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 Di-tert-butyl dicarbonate (Bocz0)

e Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

o Asuitable base (e.qg., triethylamine (TEA) or 4-dimethylaminopyridine (DMAP))

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)

e Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

In a clean, dry round-bottom flask, dissolve 2-amino-3-bromopyridine in anhydrous THF.

e Add the base (e.g., triethylamine) to the solution.

o Slowly add a solution of di-tert-butyl dicarbonate in anhydrous THF to the reaction mixture at
room temperature.

« Stir the reaction mixture at room temperature and monitor the progress by thin-layer
chromatography (TLC).

o Upon completion of the reaction, quench with saturated aqueous NaHCOs solution.

o Extract the aqueous layer with ethyl acetate.

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous MgSOa or Na2SOa, filter, and concentrate under
reduced pressure.

» Purify the crude product by flash column chromatography on silica gel using a gradient of
ethyl acetate in hexanes to yield tert-butyl (3-bromopyridin-2-yl)carbamate as a solid.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b177641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow

2-amino-3-bromopyridine

Dissolve in THF
Add Base (e.g., TEA)

Add Boc20

Stir at RT
Monitor by TLC

Aqueous Workup
(NaHCOs, Brine)

Extract with Ethyl Acetate

Dry, Concentrate & Purify
(Column Chromatography)

tert-Butyl (3-bromopyridin-2-yl)carbamate
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Role as a Synthetic Intermediate

Eert-Butyl (3-bromopyridin-2-yl)carbamat69

Boc Removal Br Functionalization

Amine Deprotection (Uross-Coupling Reactions

Acidic Conditions Suzuki, Heck, etc.
(e.g., TFA, HCI) (Pd Catalyst)

2-Amino-3-bromopyridine Derivative Complex Molecular Scaffold

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Technical Guide: Physical Properties of tert-Butyl (3-
bromopyridin-2-yl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177641#tert-butyl-3-bromopyridin-2-yl-carbamate-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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